Cas no 403671-97-6 (rac-trans-3-Amino-1-indanol)

rac-trans-3-Amino-1-indanol is a chiral amino alcohol derivative featuring a fused bicyclic indane structure. This compound serves as a valuable synthon in asymmetric synthesis and pharmaceutical applications due to its rigid scaffold and stereochemical versatility. The trans configuration of the amino and hydroxyl groups at the 1- and 3-positions provides distinct spatial orientation for selective reactions. Its racemic form offers cost-effective accessibility while maintaining utility in catalyst screening and intermediate preparation. The compound demonstrates stability under various reaction conditions and has been employed in the synthesis of HIV protease inhibitors and other bioactive molecules. The indanol framework contributes to enhanced rigidity compared to flexible chain analogs, facilitating stereocontrol in synthetic routes.
rac-trans-3-Amino-1-indanol structure
rac-trans-3-Amino-1-indanol structure
Product Name:rac-trans-3-Amino-1-indanol
CAS No:403671-97-6
MF:C9H11NO
MW:149.189742326736
CID:328382
PubChem ID:12013034
Update Time:2025-07-02

rac-trans-3-Amino-1-indanol Chemical and Physical Properties

Names and Identifiers

    • 1H-Inden-1-ol,3-amino-2,3-dihydro-, (1R,3R)-rel-
    • rac-trans-3-Amino-1-indanol
    • 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1R,3R)-rel- (9CI)
    • 403671-97-6
    • J-500334
    • 403672-01-5
    • (R,R)-trans-3-Amino-1-indanol
    • (1R,3R)-3-amino-2,3-dihydro-1h-inden-1-ol
    • SCHEMBL3077728
    • (R,R)-trans-3-Amino-1-indanol; 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1R,3R)-; (1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol; (1R,3R)-trans-3-Amino-1-indanol; (1R,3R)-3-Amino-1-indanol
    • rac-trans-3-Amino-1-indanol; 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1R,3R)-rel-; rel-(1R,3R)-3-Amino-2,3-dihydro-1H-inden-1-ol; trans-3-Amino-1-indanol; rac-trans-3-Amino-1-indanol
    • 1H-Inden-1-ol, 3-amino-2,3-dihydro-, (1R,3R)- (9CI)
    • (1R,3R)-rel-3-Amino-2,3-dihydro-1H-inden-1-ol
    • Inchi: 1S/C9H11NO/c10-8-5-9(11)7-4-2-1-3-6(7)8/h1-4,8-9,11H,5,10H2/t8-,9-/m1/s1
    • InChI Key: PRVIGUZMXLBANS-RKDXNWHRSA-N
    • SMILES: O[C@H]1C2C=CC=CC=2[C@@H](C1)N

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 46.2Ų

rac-trans-3-Amino-1-indanol Pricemore >>

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